Cas no 147133-46-8 ((6-Bromopyridin-2-yl)methyl acetate)

(6-Bromopyridin-2-yl)methyl acetate is a versatile brominated pyridine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. This compound features a reactive bromine atom at the 6-position of the pyridine ring and an acetoxymethyl group at the 2-position, enabling diverse functionalization through cross-coupling reactions (e.g., Suzuki, Stille) or nucleophilic substitutions. Its high purity (>97%) and stability under standard conditions make it particularly valuable for constructing complex heterocyclic frameworks. The electron-withdrawing bromine enhances the reactivity of adjacent positions for selective modifications, while the acetate group serves as a protected alcohol precursor. This reagent is especially useful in medicinal chemistry for developing kinase inhibitors and agrochemicals. Proper handling under inert atmosphere is recommended due to potential sensitivity to moisture.

(6-Bromopyridin-2-yl)methyl acetate structure

147133-46-8 structure

Product Name:(6-Bromopyridin-2-yl)methyl acetate

CAS No:147133-46-8

MF:C₈H₈BrNO₂

MW:230.058621406555

MDL:MFCD29086852

CID:1318239

Update Time:2025-07-02

(6-Bromopyridin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinemethanol, 6-bromo-, acetate (ester)
- (6-bromopyridin-2-yl)methyl acetate
- 6-bromopyridin-2-ylmethyl acetate
- (6-Bromopyridin-2-yl)methyl acetate
- MDL： MFCD29086852
- Inchi： 1S/C8H8BrNO2/c1-6(11)12-5-7-3-2-4-8(9)10-7/h2-4H,5H2,1H3
- InChI Key： GWQUDVZQAICSQN-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(COC(C)=O)=N1

Computed Properties

Exact Mass: 228.97384 g/mol
Monoisotopic Mass: 228.97384 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 163
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 230.06
XLogP3: 1.6
Topological Polar Surface Area: 39.2

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0995787-1g	(6-bromopyridin-2-yl)methyl acetate	147133-46-8	95%	1g	$900	2024-08-02
eNovation Chemicals LLC	Y0995787-5g	(6-bromopyridin-2-yl)methyl acetate	147133-46-8	95%	5g	$1900	2025-02-21
eNovation Chemicals LLC	Y0995787-5g	(6-bromopyridin-2-yl)methyl acetate	147133-46-8	95%	5g	$1900	2025-02-26